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An In-Depth Technical Guide to 2-Tert-butylcyclohexanamine (CAS 35735-41-2)

Introduction: Understanding the Core Structure

2-Tert-butylcyclohexanamine, identified by the CAS Registry Number 35735-41-2, is a
substituted cycloaliphatic amine.[1][2] Its structure consists of a cyclohexane ring bearing two
substituents: a sterically demanding tert-butyl group and a primary amine group on adjacent
carbons. This arrangement leads to the existence of cis and trans stereoisomers, which
significantly influence the molecule's conformational preferences and reactivity. The bulky tert-
butyl group tends to dominate the stereochemistry, typically locking the cyclohexane ring into a
specific chair conformation to minimize steric strain. This compound serves as a valuable
building block in synthetic organic chemistry, offering a scaffold for the development of more
complex molecules with potential applications in medicinal chemistry and materials science.
This guide provides a comprehensive overview of its properties, synthesis, characterization,
and safe handling protocols.

Part 1: Physicochemical and Spectroscopic Profile
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A thorough understanding of a compound's physical and chemical properties is fundamental for
its application in research and development.

Key Physicochemical Properties

The properties of 2-tert-butylcyclohexanamine are summarized below. These values, derived
from computational models and experimental data, provide essential information for reaction
planning and purification.

Property Value Source
CAS Number 35735-41-2 PubChem[1]
Molecular Formula C1oH21N PubChem[1]
Molecular Weight 155.28 g/mol PubChem[1]
- ) ) Cheméo (Joback Calculated)

Normal Boiling Point (Tboil) 512.38 K (239.23 °C) 3]

) ) Cheméo (Joback Calculated)
Normal Melting Point (Tfus) 291.28 K (18.13 °C) 3]
Octanol/Water Partition 9 550 Cheméo (Crippen Calculated)
Coefficient (logPoct/wat) ' [3]

. Cheméo (Crippen Calculated)
Water Solubility (log10WS) -2.97 mol/L 3]
Hydrogen Bond Donor Count 1 PubChem|[1]

Hydrogen Bond Acceptor
1 PubChem[1]
Count

Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of 2-tert-
butylcyclohexanamine.

e Mass Spectrometry (MS): GC-MS data is available for this compound.[1] The mass spectrum
would be expected to show a molecular ion peak (M+) at m/z 155, corresponding to the
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molecular weight. A prominent fragment would likely be observed at m/z 140, corresponding
to the loss of a methyl group ([M-15]+). Another significant fragment at m/z 98 would arise
from the loss of the tert-butyl group ([M-57]+).

« Infrared Spectroscopy (IR): As a primary amine, the IR spectrum is characterized by a
distinctive N-H stretching vibration.[4] One would expect to see a doublet (from symmetric
and asymmetric stretching) in the region of 3300-3500 cm~1. C-H stretching vibrations from
the alkyl groups will appear just below 3000 cm~1.[4] An N-H bending vibration (scissoring) is
also expected around 1590-1650 cm~1. Vapor phase IR spectra are available for reference.

[1]
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum would be complex due to the diastereotopic protons on the
cyclohexane ring. Key signals would include a sharp singlet around 0.8-1.0 ppm
integrating to 9H for the tert-butyl group. The protons on the cyclohexane ring would
appear as a series of complex multiplets between 1.0 and 2.5 ppm. The proton on the
carbon bearing the amine group (CH-NHz) would likely appear as a multiplet further
downfield. The amine protons (-NHz) would typically appear as a broad singlet, the
chemical shift of which is dependent on concentration and solvent.

o 18C NMR: The spectrum would show 10 distinct carbon signals (assuming a single
isomer). The quaternary carbon of the tert-butyl group would appear around 32-35 ppm,
and the three methyl carbons of the tert-butyl group would be around 27-29 ppm. The
carbons of the cyclohexane ring would resonate in the 20-60 ppm range. The carbon
attached to the nitrogen (C-N) would be the most downfield of the ring carbons.

Part 2: Synthesis, Reactivity, and Applications
Synthetic Pathways

The synthesis of 2-tert-butylcyclohexanamine typically begins with its ketone analogue, 2-
tert-butylcyclohexanone. The most direct and common laboratory method is the reductive
amination of this ketone. This process involves the formation of an imine intermediate by
reacting the ketone with an ammonia source, followed by in-situ reduction to the desired
primary amine.
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Another potential route involves the catalytic hydrogenation of 2-tert-butylphenol to produce 2-
tert-butylcyclohexanol, which would then require further functional group manipulation to install
the amine.[5] However, reductive amination from the ketone is generally more direct.

Experimental Protocol: Reductive Amination of 2-tert-
Butylcyclohexanone

This protocol describes a generalized procedure for the synthesis of 2-tert-
butylcyclohexanamine.

Causality: The choice of sodium cyanoborohydride (NaBHsCN) or a similar mild reducing agent
is crucial. It is selective for the protonated imine intermediate over the ketone starting material,
which minimizes the formation of the corresponding alcohol as a byproduct. An excess of the
ammonia source is used to drive the equilibrium towards imine formation.

Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-tert-
butylcyclohexanone (1.0 eq) in an appropriate solvent such as methanol or ethanol.

o Ammonia Source Addition: Add a significant excess of an ammonia source, such as
ammonium acetate (e.g., 10 eq) or a solution of ammonia in methanol. Stir the mixture at
room temperature.

e pH Adjustment (if necessary): Monitor the pH of the reaction. The reaction is typically most
efficient under mildly acidic conditions (pH 5-6), which facilitates imine formation without
passivating the amine. If needed, add small amounts of acetic acid.

¢ Reductant Addition: Slowly add a mild reducing agent like sodium cyanoborohydride
(NaBHsCN, ~1.5 eq) portion-wise to the stirring solution. Be aware of potential gas evolution.

o Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor
the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS) until the starting ketone is consumed.

o Workup: Carefully quench the reaction by adding an aqueous base (e.g., 1M NaOH) until the
solution is basic (pH > 10) to neutralize the ammonium salt and free the amine.
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o Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl

acetate) three times. Combine the organic layers.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent (e.g., Na2S0Oa4 or MgSOa), filter, and concentrate the solvent under reduced pressure.
The resulting crude product can be purified by distillation or column chromatography on silica

gel to yield 2-tert-butylcyclohexanamine.

Synthetic Workflow Diagram
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Workflow for the Synthesis of 2-tert-butylcyclohexanamine.
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Caption: Workflow for the Synthesis of 2-tert-butylcyclohexanamine.
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Potential Applications

While specific large-scale industrial applications for 2-tert-butylcyclohexanamine are not
widely documented, its structure makes it a person of interest for several research areas:

o Pharmaceutical Scaffolding: Substituted cyclohexylamines are common motifs in biologically
active compounds. The defined stereochemistry imposed by the tert-butyl group can be
exploited to create chiral ligands or drug candidates with specific receptor binding properties.

o Asymmetric Synthesis: As a chiral amine (if resolved into its enantiomers), it can be used as
a resolving agent or as a chiral auxiliary in asymmetric synthesis.

» Material Science: Amines are often used as curing agents for epoxy resins or as building
blocks for polymers. The bulky tert-butyl group could impart unique thermal or mechanical
properties to such materials.

Part 3: Safety, Handling, and Hazard Management

2-Tert-butylcyclohexanamine is a hazardous chemical that requires strict safety protocols.
The following information is synthesized from available Safety Data Sheets (SDS).[1][6][7][8]

GHS Hazard Classification

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[1]
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[7]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

. o H318: Causes serious eye
Serious Eye Damage/Irritation 1

damage[1]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1]

Safe Handling and Storage
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[9] Facilities must be equipped with an
eyewash station and a safety shower.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6]

Handling: Avoid contact with skin, eyes, and clothing.[9] Keep away from heat, sparks, open
flames, and other ignition sources.[6] Use non-sparking tools and take precautionary
measures against static discharge.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] Keep
away from incompatible substances such as strong oxidizing agents.[6]

First-Aid and Emergency Procedures

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek
immediate medical attention.[9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[9]

Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal.[9] Ventilate the area and remove all sources of
ignition.[6]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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